Cas no 885271-15-8 (6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde)

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde structure

885271-15-8 structure

Product Name:6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde

CAS No:885271-15-8

MF:C₁₁H₉BrO₃

MW:269.091362714767

MDL:MFCD04114595

CID:710788

PubChem ID:16228270

Update Time:2024-10-26

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde
- 2H-1-Benzopyran-3-carboxaldehyde,6-bromo-8-methoxy-
- 6-Bromo-8-methoxy-2H-1-benzopyran-3-carboxaldehyde
- 6-Bromo-8-methoxy-3-formyl-2H-chromene
- 6-Bromo-8-methoxy-2H-1-benzopyran-3-carboxaldehyde (ACI)
- CS-0342639
- 885271-15-8
- MFCD04114595
- DB-077371
- EN300-86723
- AS-30422
- 6-Bromo-8-methoxy-2H-1-benzopyran-3-carbaldehyde
- DTXSID00585509
- AB18638
- AKOS015902312
- MDL： MFCD04114595
- Inchi： 1S/C11H9BrO3/c1-14-10-4-9(12)3-8-2-7(5-13)6-15-11(8)10/h2-5H,6H2,1H3
- InChI Key： PONWUBMQESLCLP-UHFFFAOYSA-N
- SMILES： O=CC1COC2C(=CC(=CC=2OC)Br)C=1

Computed Properties

Exact Mass: 267.97400
Monoisotopic Mass: 267.97351g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.1
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53000
LogP: 2.43240

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde Customs Data

HS CODE：2913000090
Customs Data：

China Customs Code:
2913000090

Overview:

2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0023-1g	6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde	885271-15-8	98%	1g	8463.46CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0023-5g	6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde	885271-15-8	98%	5g	33904.74CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0023-500mg	6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde	885271-15-8	98%	500mg	4655.75CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0023-250mg	6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde	885271-15-8	98%	250mg	2756.14CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0023-100mg	6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde	885271-15-8	98%	100mg	1797.85CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	33R0023-50mg	6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde	885271-15-8	98%	50mg	1322.95CNY	2021-05-07
Chemenu	CM124171-5g	6-bromo-8-methoxy-2H-chromene-3-carbaldehyde	885271-15-8	95%	5g	$673	2021-06-09
Alichem	A449041795-1g	6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde	885271-15-8	95%	1g	$668.47	2023-08-31
Alichem	A449041795-5g	6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde	885271-15-8	95%	5g	$712.80	2023-08-31
Fluorochem	048789-250mg	6-Bromo-8-methoxy-3-formyl-2H-chromene	885271-15-8	95%	250mg	￡160.00	2022-02-28

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde Production Method

Production Method 1

5034-74-2

885271-15-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: 1,4-Dioxane ; 2 h, reflux

Reference

One-pot multicomponent synthesis of 4-((2H-chromen-3-yl)/(2-phenyl-2H-chromen-3-yl)methylene)-3-methylisoxazol-5(4H)-ones and evaluation of their antibacterial activity

Mishra, Deepak Ranjan; et al, Tetrahedron, 2022, 124,

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde Raw materials

5-Bromo-2-hydroxy-3-methoxybenzaldehyde

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde Preparation Products

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde (885271-15-8)

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:885271-15-8)6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde

Order Number:A862129

Stock Status:in Stock

Quantity:5g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:33

Price ($):428.0/1710.0

Email:sales@amadischem.com

Product Official Link

6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde Related Literature

1. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

885271-15-8 (6-Bromo-8-methoxy-2H-chromene-3-carbaldehyde) Related Products

Recommended suppliers